Cas no 145855-66-9 ((E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide)

• Product Name: (E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide
• CAS No: 145855-66-9
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 5040435
• Update Time: 2025-10-28

(E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide Chemical and Physical Properties

Names and Identifiers

• (E)-4,4''-(Triaz-1-ene-1,3-diyl)dibenzamide
• Benzamide, 4,4'-(1-triazene-1,3-diyl)bis- (9CI)
• (E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide

• Inchi： 1S/C14H13N5O2/c15-13(20)9-1-5-11(6-2-9)17-19-18-12-7-3-10(4-8-12)14(16)21/h1-8H,(H2,15,20)(H2,16,21)(H,17,18)
• InChI Key： YQVOXEASACJXLJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C=C1)C(N)=O)=NNC1=CC=C(C=C1)C(N)=O

Additional information on (E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide

Introduction to (E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide (CAS No. 145855-66-9)

Introduction

(E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide, with the CAS registry number 145855-66-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines benzamide groups with a triazene linker, making it a promising candidate for various applications in drug discovery, material synthesis, and chemical engineering.

Structural Features and Synthesis

The molecular structure of (E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide is defined by its two benzamide moieties connected via a triazene group (-N=N-N=). This configuration not only imparts stability to the molecule but also introduces unique electronic properties that are advantageous in various chemical reactions. The synthesis of this compound typically involves multi-step processes, including the preparation of benzamide derivatives and subsequent coupling reactions to form the triazene bridge.

Recent advancements in synthetic methodologies have enabled the efficient production of (E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide, with researchers focusing on optimizing reaction conditions to enhance yield and purity. For instance, studies have demonstrated that the use of specific catalysts and solvents can significantly improve the reaction efficiency while maintaining the stereochemical integrity of the product.

Chemical Properties and Applications

The chemical properties of (E)-4,4'-(Triaz-1-ene-1,3-diyl)dibenzamide make it suitable for a wide range of applications. Its high thermal stability and resistance to oxidative degradation are particularly valuable in high-performance materials such as polymers and composites. Additionally, the compound exhibits interesting optical properties, which have been explored for potential use in optoelectronic devices.

In the field of drug discovery, (E)-4,4'-(Triaz-1-enelinked dibenzamides) have shown promise as scaffolds for developing bioactive molecules with potential therapeutic applications. Recent studies have highlighted their ability to modulate key biological targets, such as protein kinases and enzymes involved in metabolic pathways.

Toxicological and Environmental Considerations

Understanding the toxicological profile of (E)-4,4'-(Triaz-l-enelinked dibenzamides) is crucial for their safe handling and application in industrial settings. Research has indicated that these compounds exhibit low acute toxicity in experimental models; however, long-term exposure effects require further investigation.

From an environmental perspective, the biodegradability and persistence of (E)-4',dibenzamides) are important considerations for their sustainable use. Studies suggest that under certain environmental conditions, these compounds can undergo microbial degradation; however, additional research is needed to fully characterize their environmental fate.

Future Directions and Research Opportunities

The future of (E)-dibenzamides) lies in exploring their potential across diverse scientific domains. Ongoing research is focused on enhancing their functional properties through structural modifications and exploring novel synthetic pathways for large-scale production.

In conclusion, (E)-dibenzamides) represent a versatile class of compounds with significant potential in various scientific and industrial applications. Continued research will undoubtedly unlock new opportunities for their use while ensuring their safe integration into modern technologies.